Cas no 2172500-12-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid)

2-{3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclobutyl backbone and tert-leucine-like structure contribute to conformational rigidity, enhancing peptide stability and modulating secondary structure formation. The Fmoc group provides orthogonal protection for amine functionality, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The sterically hindered 2-methylpropanoic acid moiety offers improved resistance to enzymatic degradation in resulting peptides. This compound is particularly valuable for introducing constrained cyclobutyl motifs in peptide design, enabling precise control over peptide conformation and bioactivity. Its high purity and well-defined protection profile make it suitable for demanding synthetic applications in medicinal chemistry and biochemical research.
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid structure
2172500-12-6 structure
Product Name:2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid
CAS No:2172500-12-6
MF:C24H26N2O5
MW:422.473646640778
CID:6429507
PubChem ID:165511462
Update Time:2025-05-21

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid
    • 2171256-55-4
    • 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
    • EN300-1532496
    • EN300-1532226
    • 2172500-12-6
    • EN300-1532604
    • 2-methyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
    • 2-methyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
    • 2171169-60-9
    • Inchi: 1S/C24H26N2O5/c1-24(2,22(28)29)26-21(27)14-11-15(12-14)25-23(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20H,11-13H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
    • InChI Key: FVDOKQQZBHCDDX-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 422.18417193g/mol
  • Monoisotopic Mass: 422.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 105Ų

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1532226-0.05g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
0.05g
$2829.0 2023-07-10
Enamine
EN300-1532226-0.1g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
0.1g
$2963.0 2023-07-10
Enamine
EN300-1532226-0.25g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
0.25g
$3099.0 2023-07-10
Enamine
EN300-1532226-0.5g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
0.5g
$3233.0 2023-07-10
Enamine
EN300-1532226-1.0g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
1.0g
$3368.0 2023-07-10
Enamine
EN300-1532226-2.5g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
2.5g
$6602.0 2023-07-10
Enamine
EN300-1532226-5.0g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
5.0g
$9769.0 2023-07-10
Enamine
EN300-1532226-10.0g
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
10.0g
$14487.0 2023-07-10
Enamine
EN300-1532226-50mg
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
50mg
$2829.0 2023-09-26
Enamine
EN300-1532226-100mg
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
2172500-12-6
100mg
$2963.0 2023-09-26

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid (CAS No. 2172500-12-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid, identified by its CAS number 2172500-12-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring, a fluorenyl moiety, and an amide functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecular structure of this compound is particularly noteworthy. Fmoc is widely employed in peptide synthesis as a temporary protecting group for the amino group of amino acids. Its stability under basic conditions makes it an ideal choice for solid-phase peptide synthesis (SPPS), a common method used in the production of peptides and proteins. The incorporation of an Fmoc group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid suggests potential applications in the synthesis of more complex biomolecules, including peptidomimetics and protein-based therapeutics.

The cyclobutylformamide moiety is another key feature of this compound. Cyclobutyl groups are known for their ability to enhance the metabolic stability of molecules, making them valuable in drug design. By introducing a cyclobutyl ring into the structure, the compound may exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced degradation by enzymatic pathways. This characteristic is particularly relevant in the development of long-acting drugs or those requiring sustained release.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid with biological targets. Studies have shown that the fluorenyl moiety can interact with aromatic residues in proteins, potentially leading to strong binding affinities. This interaction could be exploited to develop high-affinity ligands for therapeutic purposes. Additionally, the amide bond in the cyclobutylformamide group can serve as a hinge region, allowing for conformational flexibility that may enhance binding to protein targets.

The methylpropanoic acid component at one end of the molecule introduces a carboxylic acid functionality, which can participate in various chemical reactions, such as esterification or amidation. This versatility makes the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules through functional group transformations.

In the context of drug discovery, CAS No. 2172500-12-6 has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The combination of structural features such as the Fmoc group, cyclobutyl ring, and fluorenyl moiety suggests that this compound could be used to develop novel therapeutic agents targeting various diseases. For instance, its ability to interact with protein targets and its metabolic stability make it a promising candidate for small-molecule drugs.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid make it a potential scaffold for designing kinase inhibitors with high selectivity and potency.

Recent studies have highlighted the importance of peptidomimetics in drug development due to their ability to mimic peptide sequences while avoiding issues such as proteolytic degradation and immunogenicity. The presence of an Fmoc group and an amine moiety suggests that this compound could be used to synthesize peptidomimetics targeting kinases or other protein targets involved in disease pathways.

The use of advanced synthetic methodologies has further enhanced the potential applications of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of complex molecular architectures with high precision. These methods can be employed to modify the structure of CAS No. 2172500-12-6, optimizing its properties for specific applications.

Another area where this compound has shown promise is in materials science. The unique structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid make it a candidate for developing novel materials with specific properties. For instance, its ability to form stable complexes with other molecules could be exploited to create functional materials such as sensors or catalysts.

In conclusion,CAS No. 2172500-12-6 represents a versatile and multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its intricate structure, featuring an Fmoc group, cyclobutyl ring, fluorenyl moiety, and carboxylic acid functionality, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's potential applications span across drug discovery, materials science, and other fields where precise molecular control is essential.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd